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Introduction

Strychnine, an indole alkaloid, has a storied history, from its origins in the seeds of the
Strychnos nux-vomica tree to its use as a rodenticide and its pivotal role in neurobiological
research.[1][2][3] This guide focuses on the hydrated sulfate salt, strychnine sulfate
pentahydrate, a form frequently utilized in research due to its increased solubility in aqueous
solutions compared to the free base.[1] As a potent and highly specific competitive antagonist
of glycine receptors, it remains an invaluable tool for scientists investigating the intricacies of
the central nervous system, particularly inhibitory neurotransmission.[2][4]

This document provides a comprehensive overview of the core chemical and physical
properties of strychnine sulfate pentahydrate. It is intended for researchers, scientists, and
drug development professionals who require a deep, practical understanding of this compound
for experimental design, safety protocol development, and analytical method implementation.

Chemical Identity and Core Properties

Strychnine sulfate pentahydrate is the hydrated sulfate salt of the alkaloid strychnine.[5] Its
chemical structure consists of two strychnine molecules, one sulfate ion, and five molecules of
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water of hydration.

Molecular Structure

The complex, heptacyclic structure of the strychnine molecule is fundamental to its biological
activity. The sulfate salt form enhances its utility in laboratory settings.

© 2025 BenchChem. All rights reserved. 2/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Strychnine (C21H22N202) Strychnine (C21H22N202)

lonic Bong

Sulfate (SO427)

1
0 NN
e ,/ 1 \\ N
// 7 I \ \\
/ / ! \ \
e / : \ N
/ \
Ve / 1 \ AN
7 / 1 \ N
4 / ! \ N\,
7’ / I \ \
,/ / | \ \\
/ \
- // // : \\ \\
4 N\,
Hyd ratlop ), / H \ "
. / 1 \ N
/ I \
’ / 1 \, \
// / 1 \ \\
4 / I \ A
2 / | \ N\
s / \ \
e / : \ AN
7/ / I \ >
d N\,
V4 // | \\ e
1
/7 / | \ AN
s / I \ N
// / 1 \ \\
¥ ¥ \/ 4 R

H20 H20

T
o)
T
o)

H20

Click to download full resolution via product page

Caption: Molecular association in strychnine sulfate pentahydrate.
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Physicochemical Data Summary

The fundamental properties of strychnine sulfate pentahydrate are summarized below.
These values are critical for preparing solutions, designing experiments, and ensuring safe

handling.

Property Value Source(s)

CAS Number 60491-10-3 [2][6]117]

Molecular Formula Ca2H44aN40O4-H2S04-5H20 [1][2][6]

Molecular Weight 856.99 g/mol [1112]i61[8]
White to almost white or very

Appearance pale yellow crystalline powder. [2][6][9][10]
[21[6][91[10]

Odor Odorless 9]
5.5 (in a 1:100 aqueous

pH [51[9][11]

solution)

Decomposes at ~200°C
] ] (392°F) (for anhydrous form).
Melting Point ) [12]
Data for pentahydrate is not

readily available.[12]

Purity Typi(':ally' >97.0%[1][6] or 299% el
(by titration).[2]

Solubility and Crystal Structure

The arrangement of molecules in the solid state and their interaction with solvents are defining
characteristics that influence bioavailability, stability, and formulation.

Solubility Profile

Unlike the strychnine free base which is poorly soluble in water, the sulfate salt is moderately
soluble.[1][11] This property is the primary reason for its use in preparing aqueous stock
solutions for research.
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Water: Soluble, with a reported solubility of 29 g/L.[1]

Alcohol: Slightly soluble.[1]

Ether: Insoluble.[1]

DMSO: Slightly soluble.[5]

Methanol: Sparingly soluble.[5]

Experimental Insight: The pH of the aqueous medium can significantly impact the solubility of
strychnine salts. In basic conditions, the salt can convert to the less soluble free base,
potentially causing precipitation. Therefore, maintaining a neutral to slightly acidic pH is crucial
for solution stability.

Crystal and Hydrate Forms

Strychnine sulfate pentahydrate crystallizes in the monoclinic system with the space group
C2.[13] The crystal structure is complex, and research has shown that strychnine sulfate can
form at least eight different hydrate forms (HyA—HyH).[14] The "pentahydrate" (HyA) is one of
the most stable forms under ambient conditions (20—60% relative humidity).[14]

Causality Behind Hydrate Stability: The stability and interconversion of these hydrate forms are
highly dependent on environmental factors, particularly relative humidity (RH) and temperature.
[5][14] The water molecules play an essential role in stabilizing the crystal lattice.[14] Attempts
to create a crystalline water-free form through drying have been unsuccessful, highlighting the
integral nature of hydration for its crystalline structure.[14] This is a critical consideration for
long-term storage and handling, as fluctuations in humidity can lead to changes in the
material's physical state and potentially its reactivity.

Stability and Handling

Understanding the chemical stability and incompatibilities of strychnine sulfate pentahydrate
Is paramount for ensuring both experimental integrity and personnel safety.

Chemical Stability
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The compound is generally stable under proper storage conditions.[9][10][15] However, it
exhibits specific sensitivities:

 Light Sensitivity: The compound is light-sensitive and should be stored protected from light to
prevent degradation.[12][15][16]

e Incompatibilities: It is incompatible with strong oxidizing agents, strong bases, and alkalies.
[9][10][16] Contact with alkaline substances (alkali carbonates, bicarbonates) can cause the
precipitation of the strychnine free base.[12][17] It is also incompatible with a range of other
compounds including bromides, iodides, and tannic acid.[12][17]

Recommended Storage and Handling

Given its high toxicity, stringent protocols must be followed.

» Storage: Store in a cool, dry, well-ventilated, and securely locked location, accessible only to
authorized personnel.[10][16][18] Keep containers tightly closed and protected from light.[12]
[18]

« Handling: All manipulations should be performed in a designated area, preferably within a
laboratory fume hood, to avoid inhalation of dust.[18][19] Use appropriate personal protective
equipment (PPE), including safety goggles with side shields, chemical-resistant gloves, and
a lab coat.[19][20] Do not eat, drink, or smoke when handling this product.[1][20]

Toxicological Profile and Mechanism of Action

Strychnine is a potent neurotoxin with a well-characterized mechanism of action.[1] Its toxicity
Is the basis for its historical use as a pesticide and the extreme caution required for its
handling.

Mechanism of Action: Glycine Receptor Antagonism

Strychnine exerts its toxic effects by acting as a competitive antagonist at postsynaptic glycine
receptors, primarily in the spinal cord and brainstem.[2][4]
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Caption: Strychnine's competitive antagonism of the glycine receptor.

Glycine is a major inhibitory neurotransmitter that modulates motor neuron activity.[4] By
blocking glycine's binding site, strychnine prevents the influx of chloride ions that would

normally hyperpolarize and inhibit the postsynaptic neuron. This disinhibition results in a state

of hyperexcitability, leading to uncontrolled muscle contractions, reflex convulsions, and
ultimately, death by asphyxia due to paralysis of respiratory muscles.[3][4][15]

Acute Toxicity

* Routes of Exposure: Poisoning can occur through ingestion, inhalation, or absorption
through mucous membranes.[3]
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e Onset: Symptoms can appear rapidly, within 15 to 60 minutes of exposure.[17][21]

o Symptoms: Early signs include muscle stiffness, twitching, and anxiety.[21][22] These
progress to severe, painful convulsions, which can be triggered by minimal sensory stimuli
(sound, touch, or light).[3][21]

e Lethal Dose: The minimum lethal oral dose in adults is estimated to be between 30-120 mg.

[3]

Emergency Response is Critical: Exposure to strychnine is a medical emergency. Immediate
medical attention is required. Decontamination of skin and removal from the source of
exposure must be performed promptly by emergency personnel wearing appropriate protective
gear.[17]

Analytical Methodologies

The accurate detection and quantification of strychnine are crucial in forensic toxicology, clinical
analysis, and research.[2] Modern analytical techniques offer high sensitivity and specificity.

Sample Preparation: Liquid-Liquid Extraction (LLE)

The choice of sample preparation is critical for isolating strychnine from complex biological
matrices like blood or tissue. LLE is a robust and widely used method.[4][23]

Protocol Rationale: This multi-step process is designed to selectively isolate the basic
strychnine molecule from acidic and neutral interferences. The initial extraction into an organic
solvent separates it from the bulk aqueous matrix. The acid wash then removes any co-
extracted basic impurities, while strychnine (as a protonated salt) moves into the acidic
agueous phase. Finally, making the solution alkaline deprotonates the strychnine, allowing it to
be re-extracted into a clean organic phase, thus concentrating and purifying the analyte for
analysis.

Step-by-Step Protocol:

 Alkalinization: Adjust the pH of the biological sample (e.g., 1 mL of blood or urine) to be
alkaline (pH 9-10) using a suitable base like ammonium hydroxide. This converts the
strychnine salt to its free base form, which is more soluble in organic solvents.
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« Initial Extraction: Add an appropriate organic solvent mixture (e.g., chloroform/isopropanol).
Vortex vigorously for 2 minutes to ensure thorough mixing and transfer of strychnine into the
organic phase.

» Phase Separation: Centrifuge the mixture to achieve clear separation of the aqueous and
organic layers.

o Collection: Carefully transfer the organic (lower) layer to a clean tube. Repeat the extraction
(steps 2-4) on the remaining aqueous layer and combine the organic extracts to maximize
recovery.

e Acid Wash (Clean-up): Add a dilute acid (e.g., 0.1 N H2S0Oa) to the combined organic
extracts. Vortex and centrifuge. The strychnine will move into the acidic agueous (upper)
layer as a salt. Discard the organic layer.[4][23]

» Re-extraction: Make the remaining acidic aqueous layer alkaline again with a base. Perform
a final extraction into a fresh portion of the organic solvent.

» Evaporation: Evaporate the final organic extract to dryness under a gentle stream of nitrogen
gas at a controlled temperature (e.g., 40°C).[4]

o Reconstitution: Reconstitute the dried residue in a small, precise volume of mobile phase (for
LC) or a suitable solvent (for GC) immediately prior to analysis.[4]

Instrumental Analysis Workflow

The gold standard for strychnine analysis is chromatography coupled with mass spectrometry,
which provides definitive identification and quantification.
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Caption: General workflow for the analysis of strychnine in biological samples.

e Gas Chromatography-Mass Spectrometry (GC-MS): A highly specific and sensitive
technique. A typical GC column would be an HP-5MS or similar, with an oven program
designed to elute strychnine effectively.[4][23]

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Considered the gold
standard for its exceptional sensitivity and specificity, requiring minimal sample volume.[4]
Analysis is typically performed using a C18 reversed-phase column with a gradient mobile
phase of water and acetonitrile containing formic acid, coupled to a triple quadrupole mass
spectrometer operating in positive electrospray ionization (ESI+) mode.[4]
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Analytical Methods for the Detection of Strychnine in Biological Samples. Benchchem.
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Analytical method for the determination of strychnine in tissues by gas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 12 /13 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Strychnine
https://cameochemicals.noaa.gov/report?key=CH5187
https://journals.iucr.org/paper?a00434
https://pmc.ncbi.nlm.nih.gov/articles/PMC7472434/
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB1104271.htm
https://cameochemicals.noaa.gov/chemical/5187
https://www.sigmaaldrich.com/TW/fr/sds/sigma/s7001?userType=undefined
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=8374
https://www.carlroth.com/medias/SDB-4843-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTQ4MzZ8YXBwbGljYXRpb24vcGRmfGFEVXdMMmc1TWk4NU1UZ3hPREF6TkRFek5UTTBMMU5FUWw4ME9EUXpYMEZWWDBWT0xuQmtaZ3w2ODNiZTQzOWYyZTgyODM2NjJjNTRmNDRiY2JiZWVkZDBhZGMzYzgzZWZjMTZiODdmZWM3MzIwM2UzMWQxMzIw
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750018.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2789.pdf
https://pubmed.ncbi.nlm.nih.gov/10808103/
https://pubmed.ncbi.nlm.nih.gov/10808103/
https://www.benchchem.com/product/b1459064#strychnine-sulfate-pentahydrate-chemical-and-physical-properties
https://www.benchchem.com/product/b1459064#strychnine-sulfate-pentahydrate-chemical-and-physical-properties
https://www.benchchem.com/product/b1459064#strychnine-sulfate-pentahydrate-chemical-and-physical-properties
https://www.benchchem.com/product/b1459064#strychnine-sulfate-pentahydrate-chemical-and-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1459064?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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